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Compound of Interest

Compound Name: Cy7.5 maleimide

Cat. No.: B14084122

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cy7.5 maleimide is a near-infrared (NIR) fluorescent dye that offers significant advantages for
fluorescence microscopy, particularly in cellular and in vivo imaging.[1][2][3] Its fluorescence in
the NIR spectrum (approximately 750-800 nm) minimizes background autofluorescence from
biological tissues, leading to a higher signal-to-noise ratio.[1][2] This property also allows for
deeper tissue penetration compared to visible light fluorophores, making it a valuable tool for
advanced imaging applications.[2][3]

The maleimide functional group provides high selectivity for sulfhydryl (thiol) groups, which are
present in the cysteine residues of proteins and peptides.[1][4] This specificity allows for the
precise labeling of target biomolecules. The reaction between the maleimide and a thiol group
forms a stable thioether bond, ensuring a permanent fluorescent tag on the molecule of
interest.[1][5] Labeled proteins, such as antibodies, can then be used as probes to visualize
specific cellular structures, track molecular pathways, and quantify protein expression in
fluorescence microscopy, flow cytometry, and immunoassays.[1][2]

Properties and Handling

Proper handling and storage of Cy7.5 maleimide are crucial to maintain its reactivity and
fluorescence properties. The dye is sensitive to light and moisture and should be stored at
-20°C, desiccated.[1][6][7] Stock solutions are typically prepared in anhydrous dimethyl
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sulfoxide (DMSO) or dimethylformamide (DMF) and can be stored at -20°C for up to a month.
[1][8] For aqueous applications, sulfonated versions of Cy7.5 maleimide are available, which
exhibit improved water solubility.[1]

Chemical & Spectroscopic Properties of Cy7.5

Property Value

Excitation Maximum (Aex) ~750-788 nm[1][3][9]

Emission Maximum (Aem) ~773-808 nm[1][3][9]

Molar Extinction Coefficient (g) ~199,000 cm~*M~[1][5]

Reactive Group Maleimide

Target Functional Group Sulfhydryl (Thiol)

Recommended Reaction pH 6.5 - 7.5[1]

Solubility DMSO, DMF[1][5]

Storage -20°C, protected from light and moisture[1][6][7]

Visualizing the Chemistry and Workflow

To effectively use Cy7.5 maleimide, it is important to understand the underlying conjugation
chemistry and the overall experimental process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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